Cas no 4964-71-0 (5-Bromoquinoline)

5-Bromoquinoline is a brominated derivative of quinoline, characterized by the presence of a bromine atom at the 5-position of the quinoline ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. Its bromine substituent enhances reactivity, enabling efficient cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. The electron-withdrawing nature of the bromine group also facilitates further functionalization, making it valuable for constructing complex heterocyclic systems. 5-Bromoquinoline exhibits high purity and stability under standard conditions, ensuring reliable performance in synthetic applications. Its well-defined structure and reactivity profile make it a preferred choice for researchers in medicinal and materials chemistry.

5-Bromoquinoline structure

Product name:5-Bromoquinoline

CAS No:4964-71-0

MF:C₉H₆BrN

MW:208.054641246796

MDL:MFCD00234481

CID:45440

PubChem ID:87559770

5-Bromoquinoline Chemical and Physical Properties

Names and Identifiers

- 5-Bromoquinoline
- Q27455212
- AKOS001476966
- CS-W002559
- PS-6094
- B3078
- AC-1259
- 5-bromo quinoline
- FT-0600550
- W-202876
- 5-Bromoquinoline, 97%
- DTXSID10355790
- MFCD00234481
- EN300-66370
- AC-907/25004860
- QUINOLINE, 5-BROMO-
- HY-W002559
- AB05240
- AM20061831
- 4964-71-0
- SY001017
- 5-bromo-quinoline
- CHODTZCXWXCALP-UHFFFAOYSA-N
- A24756
- 4XH
- SCHEMBL428159
- Benzofuran
- DB-006997
- BBL020682
- STK893372
- MDL： MFCD00234481
- Inchi： 1S/C9H6BrN/c10-8-4-1-5-9-7(8)3-2-6-11-9/h1-6H
- InChI Key： CHODTZCXWXCALP-UHFFFAOYSA-N
- SMILES： C1=CC=C(C2=CC=CN=C12)Br
- BRN： 115148

Computed Properties

Exact Mass: 206.96836g/mol
Surface Charge: 0
XLogP3: 3.3
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 0
Monoisotopic Mass: 206.96836g/mol
Monoisotopic Mass: 206.96836g/mol
Topological Polar Surface Area: 12.9Å²
Heavy Atom Count: 11
Complexity: 138
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: nothing
Surface Charge: 0

Experimental Properties

Color/Form: Pale-yellow to Yellow-brown Solid
Density: 1.5617 (rough estimate)
Melting Point: 43-48 °C
Boiling Point: 280°C(lit.)
Flash Point: Fahrenheit: >230 ° f
Celsius: >110 ° c
Refractive Index: 1.6641 (estimate)
PSA: 12.89000
LogP: 2.99730
Solubility: Uncertain

5-Bromoquinoline Security Information

Symbol:
Prompt：warning
Signal Word：Danger
Hazard Statement： H302,H315,H318,H335
Warning Statement： P261,P280,P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 22-36/37/38
Safety Instruction： S26-S36
Hazardous Material Identification：
Risk Phrases：R36/37/38
Safety Term：S26;S36
Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

5-Bromoquinoline Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY001017-10g	5-Bromoquinoline	4964-71-0	>97%	10g	¥107.00	2024-07-10
eNovation Chemicals LLC	Y1102821-100g	5-bromoQuinoline	4964-71-0	97%	100g	$370	2024-07-28
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	L19634-25g	5-Bromoquinoline, 97%	4964-71-0	97%	25g	￥2746.00	2023-05-08
Enamine	EN300-66370-100.0g	5-bromoquinoline	4964-71-0	95%	100.0g	$303.0	2023-02-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBS65347-5G	5-bromoquinoline	4964-71-0	97%	5g	￥ 349.00	2023-04-13
Apollo Scientific	OR8604-1g	5-Bromoquinoline	4964-71-0	97%	1g	£15.00	2025-02-20
TRC	B695903-1g	5-Bromoquinoline	4964-71-0		1g	$ 80.00	2022-06-06
eNovation Chemicals LLC	Y1102821-10kg	5-bromoQuinoline	4964-71-0	97%	10kg	$13340	2024-07-28
Chemenu	CM112136-500g	5-bromoquinoline	4964-71-0	97%	500g	$***	2023-05-30
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	B120007-100g	5-Bromoquinoline	4964-71-0	97%	100g	¥1629.90	2023-09-04